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Compound of Interest

Compound Name: Metofluthrin

Cat. No.: B010177 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Metofluthrin, a potent synthetic pyrethroid insecticide, is distinguished by its high volatility, a

key characteristic enabling its efficacy in spatial repellent and emanator formulations. This

technical guide provides an in-depth analysis of the volatility and vapor pressure of

Metofluthrin, presenting key quantitative data, detailing experimental protocols for their

determination, and illustrating the fundamental principles and workflows through clear

visualizations.

Core Physicochemical Characteristics
Metofluthrin's effectiveness as a spatial repellent is intrinsically linked to its ability to readily

transition into the vapor phase at ambient temperatures. This property is primarily governed by

its vapor pressure. Several studies have quantified this crucial parameter, providing a solid

foundation for understanding its environmental fate and designing effective delivery systems.

Quantitative Data Summary
The following table summarizes the key physicochemical properties of Metofluthrin related to

its volatility, compiled from various scientific sources.
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Property Value
Temperature
(°C)

Method Reference(s)

Vapor Pressure 1.96 x 10⁻³ Pa 25
Gas Saturation

Method
[1]

1.47 x 10⁻⁵

mmHg (Torr)
25 Not Specified [2][3]

Henry's Law

Constant

9.5 x 10⁻⁶

atm·m³/mol
25 (estimated)

Derived from

vapor pressure

and water

solubility

[2]

Water Solubility 0.73 mg/L 20
Saturated

solution method
[1]

0.50 mg/L (Z-

isomer)
20 Not Specified [3]

0.67 mg/L (E-

isomer)
20 Not Specified [3]

Boiling Point 334 °C
at atmospheric

pressure
Not Specified [2]

LogP (Octanol-

Water Partition

Coefficient)

5.64 Ambient
Shake flask

method
[1]

Note: The different units for vapor pressure (Pa and mmHg) can be converted for direct

comparison: 1.96 x 10⁻³ Pa is approximately equal to 1.47 x 10⁻⁵ mmHg. This consistency

across different studies, despite the use of different units, lends confidence to the reported

values.

Understanding the Volatility Framework
The relationship between vapor pressure and volatility is fundamental to comprehending the

mode of action of Metofluthrin. The following diagram illustrates this direct correlation.
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Figure 1: Relationship between Vapor Pressure and Volatility.

A high vapor pressure, as exhibited by Metofluthrin, signifies a greater tendency for its

molecules to escape from the liquid or solid phase and enter the surrounding air as a gas. This

inherent property results in high volatility, enabling its passive dissemination from emanator

devices without the need for heat.[4][5]

Experimental Protocol: Determining Vapor Pressure
via the Gas Saturation Method
The Gas Saturation Method is a widely accepted technique for determining the vapor pressure

of substances with low volatility, such as many pesticides. The method was explicitly mentioned

for determining the vapor pressure of Metofluthrin.[1]

Principle: A stream of inert gas is passed through or over the substance of interest at a known

and constant temperature and flow rate. The gas becomes saturated with the vapor of the

substance. By measuring the mass of the substance transported by a known volume of gas,

the vapor pressure can be calculated.

Detailed Methodology:

Sample Preparation: A known quantity of Metofluthrin is placed in a saturation column or a

similar thermostatically controlled chamber. The sample should have a large surface area to

ensure efficient saturation of the gas stream.

Gas Stream Control: An inert carrier gas (e.g., nitrogen or argon) is passed through the

saturation column at a precisely controlled and measured flow rate. The gas must be pre-

saturated with any solvent vapors if the test substance is coated on a support.
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Temperature Control: The saturation column and the entire system are maintained at a

constant and accurately measured temperature. Temperature stability is critical as vapor

pressure is highly temperature-dependent.

Vapor Trapping: After leaving the saturation column, the gas stream, now containing the

vaporized Metofluthrin, is passed through a trapping system. This can be a cold trap, a

specific absorbent material, or a solvent bubbler designed to capture all the vaporized

analyte.

Quantification: The amount of Metofluthrin collected in the trap is quantified using a

sensitive analytical technique, such as Gas Chromatography (GC) or High-Performance

Liquid Chromatography (HPLC).

Calculation: The vapor pressure (P) is calculated using the following equation, derived from

the ideal gas law:

P = (m / V) * (RT / M)

Where:

m = mass of the substance transported (g)

V = volume of the gas passed through the column (L)

R = ideal gas constant (8.314 J·K⁻¹·mol⁻¹)

T = absolute temperature (K)

M = molar mass of the substance ( g/mol )

The following diagram illustrates the typical workflow of the Gas Saturation Method.
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Figure 2: Experimental Workflow for the Gas Saturation Method.

Implications for Research and Development
The high vapor pressure and resulting volatility of Metofluthrin are central to its application in

novel pest control strategies.[6][7][8] For researchers and drug development professionals, a

thorough understanding of these characteristics is crucial for:
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Formulation Development: Designing and optimizing emanator devices (e.g., paper strips,

fan-assisted units) for controlled and sustained release of the active ingredient.[4][7]

Efficacy Studies: Correlating the concentration of Metofluthrin in the vapor phase with its

biological effects on target insects, such as knockdown and mortality rates.[5][8]

Environmental Fate Modeling: Predicting the distribution and persistence of Metofluthrin in

various environmental compartments based on its tendency to volatilize from surfaces.[2]

Risk Assessment: Evaluating potential inhalation exposure for non-target organisms and

humans under different use scenarios.

In conclusion, the well-characterized volatility and vapor pressure of Metofluthrin provide a

strong scientific basis for its continued development and application as an effective spatial

repellent. Future research may focus on refining delivery systems to maximize efficacy while

minimizing non-target exposure, further leveraging the unique physicochemical properties of

this important insecticide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Unveiling the Vapor Dynamics of Metofluthrin: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b010177#volatility-and-vapor-pressure-characteristics-
of-metofluthrin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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